2-Butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole

• Molecular Formula: C17H21N3S
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2-butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H21N3S/c1-5-6-7-15-19-20-13(4)16(18-17(20)21-15)14-9-8-11(2)12(3)10-14/h8-10H,5-7H2,1-4H3
• InChI Key: NSMHIKRKRVILAN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN2C(=C(N=C2S1)C3=CC(=C(C=C3)C)C)C

Description

2-Butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole is a heterocyclic compound that belongs to the class of imidazo[2,1-b][1,3,4]thiadiazoles. These compounds are known for their diverse biological activities and potential applications in various fields such as medicinal chemistry, materials science, and agrochemicals. The unique structure of this compound, which includes a thiadiazole ring fused with an imidazole ring, imparts it with interesting chemical and biological properties.

Preparation Methods

The synthesis of 2-Butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole typically involves the cyclization of appropriate precursors under specific reaction conditions. One common synthetic route involves the reaction of 3,4-dimethylphenylhydrazine with butyl isothiocyanate to form the corresponding thiosemicarbazide intermediate. This intermediate is then cyclized using a dehydrating agent such as phosphorus oxychloride (POCl3) to yield the desired imidazo[2,1-b][1,3,4]thiadiazole compound .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

2-Butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the imidazole ring, where nucleophiles such as amines or thiols can replace hydrogen atoms.

Coupling Reactions: The compound can participate in coupling reactions such as Suzuki-Miyaura coupling, where it reacts with boronic acids in the presence of a palladium catalyst to form biaryl derivatives.

Scientific Research Applications

Medicinal Chemistry: The compound exhibits promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Materials Science: The unique electronic properties of the compound make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Agrochemicals: The compound’s biological activity also extends to its use as a pesticide or herbicide, providing an alternative to traditional agrochemicals.

Mechanism of Action

The mechanism of action of 2-Butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to the desired biological effect. For example, its antimicrobial activity may be attributed to the inhibition of bacterial enzymes involved in cell wall synthesis or DNA replication . Similarly, its anticancer activity may involve the induction of apoptosis in cancer cells through the activation of specific signaling pathways.

Comparison with Similar Compounds

2-Butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole can be compared with other similar compounds, such as:

1,3,4-Thiadiazole Derivatives: These compounds share the thiadiazole ring and exhibit similar biological activities, including antimicrobial and anticancer properties.

Imidazole Derivatives: Compounds with an imidazole ring also show diverse biological activities and are used in various therapeutic applications.

Thiazole Derivatives: Thiazole-containing compounds are known for their antimicrobial, antifungal, and anticancer activities.

The uniqueness of 2-Butyl-6-(3,4-dimethylphenyl)-5-methylimidazo[2,1-b][1,3,4]thiadiazole lies in its fused ring structure, which imparts distinct electronic and steric properties, enhancing its biological activity and making it a valuable compound for further research and development.